Cas no 32207-10-6 (Heraclenol 3'-O-beta-D-glucopyranoside)
32207-10-6 structure
Product Name:Heraclenol 3'-O-beta-D-glucopyranoside
CAS No:32207-10-6
MF:C22H26O11
MW:466.435247898102
CID:837482
PubChem ID:21573687
Update Time:2025-04-19
Heraclenol 3'-O-beta-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Heraclenol 3'-O-beta-D-glucopyranoside
- Heraclenol 3'-O-beta-D-glucopyra
- (3R)-3-Hydroxy-2-methyl-4-[(7-oxo-7H-furo[3,2-g]chromen-9-yl)oxy] -2-butanyl β-D-glucopyranoside
- HERACLENOL 3'-O-BETA-DGLUCOPYRANOSIDE
- AC1Q6KEV
- Avicequinone-B
- aviprin-3''-O-D-glucopyranoside
- aviprin-3''-O-glucoside
- CHEMBL62539
- CTK1H0739
- Naphtho(2,3-b)furan-4,9-dione
- Naphtho[2,3-b]furan-4,9-chinon
- naphtho[2,3-b]furan-4,9-dione
- naphtho[2,3-b]furan-4,9-quinone
- naphtho[2,5-b]furan-4,9-dione
- Npf-4,9-dione
- SureCN28782
- Heraclenol tert-O-beta-monoglucoside; tert-O-beta-D-Glucopyranosyl-(R)-heraclenol; tert-O-beta-D-Glucopyranosylheraclenol
- 9-[(2R)-2-hydroxy-3-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutoxy]furo[3,2-g]chromen-7-one
- Heraclenol 3'-O-glucoside
- 32207-10-6
- 3'-O-
- Heraclenol 3/'-O-glucoside
- FS-9752
- AKOS032962189
- Heraclenol 3'-O--D-glucopyranoside
- Heraclenol3'-O-beta-D-glucopyranoside
- CS-0024538
- A-D-Glucopyranosyl-(2'R)-heraclenol
- HY-N4051
- Heraclenol tert-O--monoglucoside; tert-O--D-Glucopyranosyl-(R)-heraclenol; tert-O--D-Glucopyranosylheraclenol
- (+)-Heraclenol 3'-O-beta-D-glucopyranoside
- [ "" ]
- Heraclel 3'-O-beta-D-glucopyraside
-
- Inchi: 1S/C22H26O11/c1-22(2,33-21-17(28)16(27)15(26)12(8-23)31-21)13(24)9-30-20-18-11(5-6-29-18)7-10-3-4-14(25)32-19(10)20/h3-7,12-13,15-17,21,23-24,26-28H,8-9H2,1-2H3/t12-,13-,15-,16+,17-,21+/m1/s1
- InChI Key: CDKAMOZNCWECGP-DOKKCILGSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC(C)(C)[C@@H](COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O)O)O)O
Computed Properties
- Exact Mass: 466.14751164g/mol
- Monoisotopic Mass: 466.14751164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 168Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.5±0.1 g/cm3
- Boiling Point: 769.2±60.0 °C at 760 mmHg
- Flash Point: 419.0±32.9 °C
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
Heraclenol 3'-O-beta-D-glucopyranoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Heraclenol 3'-O-beta-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4204-1 mg |
Heraclenol 3'-O-beta-D-glucopyranoside |
32207-10-6 | 1mg |
¥2035.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H81990-5mg |
(3R)-3-Hydroxy-2-methyl-4-[(7-oxo-7H-furo[3,2-g]chromen-9-yl)oxy] -2-butanyl β-D-glucopyranoside |
32207-10-6 | ,HPLC≥98% | 5mg |
¥5280.0 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1095580-5mg |
Heraclenol 3'-O-β-D-glucopyranoside |
32207-10-6 | 98% | 5mg |
¥2711 | 2023-04-14 | |
| TargetMol Chemicals | TN4204-1 mg |
Heraclenol 3'-O-beta-D-glucopyranoside |
32207-10-6 | 98% | 1mg |
¥ 2,035 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4204-1mg |
Heraclenol 3'-O-beta-D-glucopyranoside |
32207-10-6 | 1mg |
¥ 2035 | 2023-09-07 | ||
| TargetMol Chemicals | TN4204-1mg |
Heraclenol 3'-O-beta-D-glucopyranoside |
32207-10-6 | 1mg |
¥ 2035 | 2024-07-20 | ||
| A2B Chem LLC | AF82799-5mg |
Heraclenol 3'-O-beta-D-Glucopyranoside |
32207-10-6 | 98.0% | 5mg |
$660.00 | 2024-04-20 |
Heraclenol 3'-O-beta-D-glucopyranoside Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
32207-10-6 (Heraclenol 3'-O-beta-D-glucopyranoside) Related Products
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